Cas no 40733-97-9 (2-Fluoro-1-(3-methylphenyl)ethan-1-ol)

• Product Name: 2-Fluoro-1-(3-methylphenyl)ethan-1-ol
• CAS No: 40733-97-9
• MF: C₉H₁₁FO
• MW: 154.181446313858
• CID: 5738991
• PubChem ID: 84716565
• Update Time: 2024-03-01

2-Fluoro-1-(3-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-1-(3-methylphenyl)ethan-1-ol
• EN300-1613249
• 40733-97-9
• Benzenemethanol, α-(fluoromethyl)-3-methyl-
• α-(Fluoromethyl)-3-methylbenzenemethanol

• Inchi： 1S/C9H11FO/c1-7-3-2-4-8(5-7)9(11)6-10/h2-5,9,11H,6H2,1H3
• InChI Key： LBVCOJDJJFRIMJ-UHFFFAOYSA-N
• SMILES： FCC(C1C=CC=C(C)C=1)O

Computed Properties

• Exact Mass: 154.079393132g/mol
• Monoisotopic Mass: 154.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.084±0.06 g/cm3(Predicted)
• Boiling Point: 248.4±30.0 °C(Predicted)
• pka: 13.38±0.20(Predicted)